Cas no 2229265-23-8 (1-{1-4-methoxy-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one)

• Product Name: 1-{1-4-methoxy-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one
• CAS No: 2229265-23-8
• MF: C₁₃H₁₃F₃O₂
• MW: 258.236334562302
• CID: 5894468
• PubChem ID: 165697662
• Update Time: 2025-05-19

1-{1-4-methoxy-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-4-methoxy-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one
• 1-{1-[4-methoxy-2-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-one
• 2229265-23-8
• EN300-1949907

• Inchi： 1S/C13H13F3O2/c1-8(17)12(5-6-12)10-4-3-9(18-2)7-11(10)13(14,15)16/h3-4,7H,5-6H2,1-2H3
• InChI Key： SKUMTWXGSQFDPU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1(C(C)=O)CC1)OC)(F)F

Computed Properties

• Exact Mass: 258.08676414g/mol
• Monoisotopic Mass: 258.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-{1-4-methoxy-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one

Introduction to 1-{1-4-methoxy-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one (CAS No. 2229265-23-8)

1-{1-4-methoxy-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one, with the CAS number 2229265-23-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring, a trifluoromethyl group, and a methoxy substituent, which collectively contribute to its distinct chemical and biological properties.

The cyclopropyl ring in 1-{1-4-methoxy-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one is a key structural element that imparts rigidity and conformational constraint to the molecule. This rigidity can influence the compound's interactions with biological targets, such as enzymes or receptors, thereby modulating its pharmacological activity. The trifluoromethyl group, on the other hand, is known for its electron-withdrawing properties and can enhance the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability.

The methoxy substituent at the para position of the phenyl ring further contributes to the compound's lipophilicity and can affect its metabolic stability. This combination of functional groups makes 1-{1-4-methoxy-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one an interesting candidate for various medicinal applications, particularly in the development of new drugs targeting specific diseases.

Recent studies have explored the potential therapeutic applications of 1-{1-4-methoxy-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. Specifically, it has been found to effectively inhibit cyclooxygenase (COX) enzymes, which are crucial for the production of prostaglandins, mediators of inflammation.

In addition to its anti-inflammatory properties, 1-{1-4-methoxy-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by disrupting cellular signaling pathways. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a critical role in cancer cell survival and proliferation.

The pharmacokinetic profile of 1-{1-4-methoxy-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one has also been studied extensively. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Moreover, its low toxicity profile in animal models suggests that it may have a favorable safety margin for clinical use.

In terms of chemical synthesis, several methods have been reported for the preparation of 1-{1-4-methoxy-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one. One common approach involves the reaction of 4-methoxy-2-trifluoromethylbenzaldehyde with cyclopropanecarboxylic acid followed by a condensation step to form the final product. This synthetic route is efficient and scalable, making it suitable for large-scale production.

The structural diversity and functional group flexibility of 1-{1-4-methoxy-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one also make it an attractive scaffold for drug discovery efforts. Researchers can modify various parts of the molecule to optimize its pharmacological properties and target specific biological pathways. For example, substituting different groups on the phenyl ring or altering the cyclopropyl moiety can lead to compounds with enhanced potency or selectivity.

In conclusion, 1-{1-4-methoxy-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-one (CAS No. 2229265-23-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.